N-(3-ethoxypropyl)-1,7-dimethyl-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide

• IUPAC Name: N-(3-ethoxypropyl)-6,12-dimethyl-2-oxo-1,6,8-triazatricyclo[7.4.0.03,7]trideca-3(7),4,8,10,12-pentaene-5-carboxamide
• InChI: InChI=1S/C18H22N4O3/c1-4-25-9-5-8-19-17(23)14-10-13-16(21(14)3)20-15-7-6-12(2)11-22(15)18(13)24/h6-7,10-11H,4-5,8-9H2,1-3H3,(H,19,23)
• InChI Key: QZNUYWKSCWZLFA-UHFFFAOYSA-N
• Canonical SMILES: CCOCCCNC(=O)C1=CC2=C(N1C)N=C3C=CC(=CN3C2=O)C
• Molecular Formula: C18H22N4O3
• Molecular Weight: 342.4 g/mol
• CAS No.: 900261-49-6

Description

This compound is a pyrrolo[2,3-d]pyrimidine derivative. Pyrrolo[2,3-d]pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring. They display a range of pharmacological effects.

Synthesis Analysis

The synthesis of pyrrolo[2,3-d]pyrimidines has been described in various studies. The methods are classified as Cu-catalyzed reactions, microwave-assisted reactions, pyrrole-based reactions, Fischer indole-type synthesis, and aldehyde-based reactions.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various spectroscopic techniques. For instance, IR spectroscopy can provide information about functional groups present in the molecule. NMR spectroscopy can provide detailed information about the structure of the molecule.

Chemical Reactions Analysis

Pyrrolo[2,3-d]pyrimidines have been studied for their anti-inflammatory activities. The mechanism of action of pyrimidine-based anti-inflammatory agents is associated with the inhibition of PGE 2 generated by COX enzymes.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound can be determined using various techniques. For example, the yield and melting point can be determined experimentally. Spectroscopic techniques such as IR and NMR can provide information about the chemical structure of the compound.

Future Directions

Future research could focus on further elucidating the mechanism of action of pyrrolo[2,3-d]pyrimidines. Additionally, the development of new pyrimidines as anti-inflammatory agents could be a promising area of research.